Cas no 2680712-62-1 (benzyl N-(5-sulfamoylpyridin-3-yl)carbamate)

• Product Name: benzyl N-(5-sulfamoylpyridin-3-yl)carbamate
• CAS No: 2680712-62-1
• MF: C₁₃H₁₃N₃O₄S
• MW: 307.325021505356
• CID: 5633325
• PubChem ID: 165926741
• Update Time: 2025-06-28

benzyl N-(5-sulfamoylpyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680712-62-1
• benzyl N-(5-sulfamoylpyridin-3-yl)carbamate
• EN300-28291658

• Inchi： 1S/C13H13N3O4S/c14-21(18,19)12-6-11(7-15-8-12)16-13(17)20-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17)(H2,14,18,19)
• InChI Key： LGFQJQVSFUFLQQ-UHFFFAOYSA-N
• SMILES： S(C1C=NC=C(C=1)NC(=O)OCC1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 307.06267708g/mol
• Monoisotopic Mass: 307.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 120Ų

Additional information on benzyl N-(5-sulfamoylpyridin-3-yl)carbamate

Benzyl N-(5-sulfamoylpyridin-3-yl)carbamate: A Novel Scaffold for Targeted Therapeutic Applications

Benzyl N-(5-sulfamoylpyridin-3-yl)carbamate, with the chemical identifier CAS No. 2680712-62-1, represents a promising molecular scaffold in the field of medicinal chemistry. This compound is characterized by its unique structural features, including a sulfamoyl group linked to a pyridine ring, which is further conjugated to a carbamate moiety. The synthesis of this compound involves a series of well-defined chemical reactions, including the formation of a urea linkage and the incorporation of a benzyl substituent. These structural elements contribute to its potential biological activity and therapeutic relevance.

Recent advancements in drug discovery have highlighted the importance of pyridine-based derivatives in the development of novel therapeutics. The 5-sulfamoylpyridin-3-yl fragment of this compound is particularly noteworthy, as it exhibits potential for modulating enzyme activity and cellular signaling pathways. Studies published in Journal of Medicinal Chemistry (2023) have demonstrated that sulfamoyl groups can enhance the binding affinity of small molecules to target proteins, particularly those involved in inflammatory responses and metabolic regulation.

The carbamate functional group in this compound is a critical component for its pharmacological properties. Carbamates are known for their ability to act as reversible inhibitors of enzyme activity, which is a desirable feature for the development of drugs with tunable efficacy and reduced side effects. A 2024 study in Drug Discovery Today emphasized the role of carbamate-based molecules in the design of selective inhibitors for kinases, a class of enzymes implicated in various diseases including cancer and autoimmune disorders.

One of the key advantages of Benzyl N-(5-sulfamoylpyridin-3-yl)carbamate is its potential to serve as a prodrug. The benzyl group can be metabolized in vivo, releasing the active pyridine-sulfamoyl core. This property is particularly valuable in the context of targeted drug delivery, where the controlled release of the active moiety can enhance therapeutic outcomes while minimizing systemic toxicity. Research published in Bioorganic & Medicinal Chemistry Letters (2023) has explored similar strategies for the development of prodrug formulations with improved bioavailability and tissue specificity.

Recent studies have also focused on the pyridine ring as a platform for the design of multifunctional ligands. The 5-sulfamoyl substitution on the pyridine ring may enable the compound to interact with multiple biological targets, including receptors and enzymes. A 2024 review in Chemical Reviews highlighted the versatility of pyridine derivatives in the development of drugs targeting neurodegenerative diseases and metabolic syndromes. The sulfamoyl group, in particular, has been shown to enhance the hydrophilicity of the molecule, which can improve its solubility and permeability across biological membranes.

The carbamate linkage in this compound is also of interest for its potential to modulate protein-protein interactions. Carbamates can form hydrogen bonds with amino acid residues, which is a mechanism that has been exploited in the design of inhibitors for protein kinases. A 2023 study in ACS Chemical Biology demonstrated that carbamate-based inhibitors can selectively target specific kinase isoforms, offering a promising approach for the treatment of diseases with heterogeneous kinase profiles.

Furthermore, the benzyl substituent in this compound may contribute to its pharmacokinetic properties. The benzyl group is often used in drug design to enhance the metabolic stability of a molecule, as it can be resistant to enzymatic hydrolysis in vivo. This feature is particularly relevant for the development of drugs with prolonged half-lives, which can reduce the frequency of dosing and improve patient compliance. Research in Pharmaceutical Research (2023) has explored the use of benzyl derivatives in the design of drugs with enhanced metabolic stability and reduced hepatic clearance.

The pyridine-sulfamoyl core of this compound may also have implications for its potential as an anti-inflammatory agent. Sulfamoyl groups are known to exhibit anti-inflammatory properties by inhibiting the activity of certain enzymes involved in the inflammatory response. A 2024 study in <Journal of Inflammation> investigated the role of sulfamoyl derivatives in the modulation of inflammatory pathways, suggesting that compounds like Benzyl N-(5-sulfamoylpyridin-3-yl)carbamate could be candidates for the treatment of chronic inflammatory diseases.

Additionally, the carbamate functionality may enable this compound to act as a chelating agent, which is a property that has been explored in the development of metal-based drugs. The ability of carbamates to coordinate with metal ions could be leveraged in the design of compounds for the treatment of metal toxicity or for the delivery of therapeutic agents to specific cellular compartments. Research in Coordination Chemistry Reviews (2023) has highlighted the potential of carbamate-based ligands in the development of metal-containing drugs with enhanced targeting capabilities.

In conclusion, Benzyl N-(5-sulfamoylpyridin-3-yl)carbamate represents a promising molecular scaffold with a diverse range of potential applications in medicinal chemistry. Its unique structural features, including the sulfamoyl group, the pyridine ring, and the carbamate linkage, make it a valuable candidate for the development of novel therapeutics. As research in this area continues to evolve, the benzyl substituent and the pyridine-sulfamoyl core may provide new insights into the design of drugs with improved efficacy, selectivity, and safety profiles.